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Compound of Interest

Compound Name: 3,4-Dibromohexane

Cat. No.: B106768 Get Quote

Technical Overview of 3,4-Dibromohexane
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 3,4-Dibromohexane, a halogenated alkane.

While primarily used as a chemical intermediate in organic synthesis, a comprehensive

understanding of its molecular properties is crucial for its effective application in research and

development. This guide summarizes its key chemical identifiers and physical properties.

Core Chemical Data
The fundamental properties of 3,4-Dibromohexane are summarized below. This data is

essential for reaction stoichiometry, analytical characterization, and safety protocols.
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Property Value Citations

CAS Number 16230-28-7 [1][2][3][4]

Molecular Formula C₆H₁₂Br₂ [2][3][5]

Molecular Weight 243.97 g/mol [1][2][3][4][6][7]

InChI Key
VCQBYNRFLHNSKA-

UHFFFAOYSA-N
[1][5]

Canonical SMILES CCC(C(CC)Br)Br [2]

Density 1.594 g/mL at 25 °C [3]

Context in Research and Development
3,4-Dibromohexane is a halogenated hydrocarbon. Compounds of this nature are not typically

involved in biological signaling pathways and are not subjects of drug development studies

themselves. Instead, their utility is found in synthetic organic chemistry, where they can serve

as precursors or building blocks for more complex molecules with potential biological activity.

The presence of two bromine atoms provides reactive sites for various nucleophilic substitution

or elimination reactions, making it a versatile reagent in multi-step syntheses.

Due to its role as a chemical intermediate, in-depth experimental protocols would be specific to

the particular reaction it is being used in, rather than standardized biological assays. For

instance, a protocol would detail its use in a specific alkylation or coupling reaction, including

solvents, catalysts, temperature, and purification methods.

Logical Workflow: Chemical Property Identification
The process of identifying and verifying the properties of a chemical compound like 3,4-
Dibromohexane follows a standard logical workflow in chemical research. This ensures

accurate characterization before its use in further applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b106768
https://www.guidechem.com/encyclopedia/3-4-dibromohexane-dic322119.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0479217.htm
https://www.smolecule.com/products/s1520782
https://www.guidechem.com/encyclopedia/3-4-dibromohexane-dic322119.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0479217.htm
https://webbook.nist.gov/cgi/inchi?ID=R244127
https://www.benchchem.com/product/b106768
https://www.guidechem.com/encyclopedia/3-4-dibromohexane-dic322119.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0479217.htm
https://www.smolecule.com/products/s1520782
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dibromohexane
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-3_4-Dibromohexane
https://www.benchchem.com/product/b106768
https://webbook.nist.gov/cgi/inchi?ID=R244127
https://www.guidechem.com/encyclopedia/3-4-dibromohexane-dic322119.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0479217.htm
https://www.benchchem.com/product/b106768?utm_src=pdf-body
https://www.benchchem.com/product/b106768?utm_src=pdf-body
https://www.benchchem.com/product/b106768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Initial Identification

Phase 2: Property Verification

Phase 3: Data Consolidation

Phase 4: Final Documentation
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Caption: Workflow for Chemical Compound Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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